Cas no 379254-45-2 (<br>4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic ac id hydrazide)

• Product Name: <br>4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic ac id hydrazide
• CAS No: 379254-45-2
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 3105341
• PubChem ID: 2404795
• Update Time: 2025-06-23

<br>4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic ac id hydrazide Chemical and Physical Properties

Names and Identifiers

• <br>4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic ac id hydrazide
• 4-((1,1-Dioxido-2h-naphtho[1,8-cd]isothiazol-2-yl)methyl)benzohydrazide
• 4-(1,1-DIOXO-1H-1LAMBDA6-NAPHTHO[1,8-CD]ISOTHIAZOL-2-YLMETHYL)-BENZOIC ACID HYDRAZIDE
• CS-0343705
• AKOS034464278
• 4-[(2,2-dioxo-2lambda6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaen-3-yl)methyl]benzohydrazide
• G34648
• 4-[(2,2-Dioxo-2lambda6-thia-3-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaen-3-yl)methyl]benzohydrazide
• 379254-45-2
• 4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic acid hydrazide
• EN300-03677
• 4-({2,2-dioxo-2lambda6-thia-3-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaen-3-yl}methyl)benzohydrazide
• 4-[(2,2-dioxo-2$l^{6}-thia-3-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaen-3-yl)methyl]benzohydrazide
• 4-({2,2-dioxo-2lambda6-thia-3-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-3-yl}methyl)benzohydrazide

• Inchi： 1S/C18H15N3O3S/c19-20-18(22)14-9-7-12(8-10-14)11-21-15-5-1-3-13-4-2-6-16(17(13)15)25(21,23)24/h1-10H,11,19H2,(H,20,22)
• InChI Key： ZAQRAQVNCROGOL-UHFFFAOYSA-N
• SMILES： S1(C2=CC=CC3=CC=CC(=C23)N1CC1C=CC(C(NN)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.08341252Da
• Monoisotopic Mass: 353.08341252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on <br>4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic ac id hydrazide

Introduction to 4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic acid hydrazide (CAS No. 379254-45-2)

4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic acid hydrazide, identified by its CAS number 379254-45-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which integrates elements of both naphthoisoquinoline and isothiazole frameworks. Such structural motifs are renowned for their potential in modulating biological pathways, making this hydrazide derivative a subject of intense scientific investigation.

The molecular architecture of 4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic acid hydrazide encompasses a benzoic acid core functionalized with a hydrazide group and an extended naphtho[1,8-cd]isothiazole moiety. The presence of the 1,1-dioxo (or 1,1-diketo) group within the naphthoisoquinoline scaffold introduces electrophilic centers that can engage in various chemical transformations, including condensation reactions with nucleophiles. This feature makes the compound a versatile intermediate in synthetic chemistry, particularly in the development of heterocyclic libraries.

Recent advancements in medicinal chemistry have highlighted the importance of naphthoisoquinoline derivatives in drug discovery due to their demonstrated ability to interact with biological targets such as enzymes and receptors. The isothiazole ring further enhances the pharmacophoric potential by contributing to hydrogen bonding interactions and influencing the conformational flexibility of the molecule. These attributes are particularly valuable in designing molecules with enhanced binding affinity and selectivity.

In the context of contemporary research, 4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic acid hydrazide has been explored as a precursor in the synthesis of novel therapeutic agents. Its unique structural features position it as a candidate for further derivatization to generate compounds with potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. The hydrazide functionality, in particular, is recognized for its reactivity toward carbonyl compounds, enabling the formation of Schiff bases and other functionalized derivatives that may exhibit improved pharmacological profiles.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the naphthoisoquinoline core, followed by functionalization at the 2-position with an isothiazole group. The introduction of the benzoic acid hydrazide moiety is often achieved through nucleophilic addition or condensation reactions under controlled conditions. The use of advanced spectroscopic techniques such as NMR and mass spectrometry is essential for confirming the structural integrity of the final product.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic acid hydrazide with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its bioactivity. The presence of polar functional groups such as hydroxyls and amides enhances solubility and facilitates interactions with polar residues in protein binding pockets. Such insights are critical for guiding structure-based drug design efforts.

The pharmacological evaluation of this derivative has shown promising results in preclinical studies. In particular, its ability to inhibit specific enzymes implicated in inflammatory pathways has been observed. The benzoic acid hydrazide moiety appears to play a crucial role in modulating enzyme activity by forming hydrogen bonds or participating in covalent interactions with key residues within the active site. Further investigations are warranted to elucidate detailed mechanisms of action and to assess potential side effects associated with long-term administration.

Industrial-scale production considerations for 4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic acid hydrazide must address challenges related to synthetic efficiency and cost-effectiveness. Process optimization strategies include solvent selection to minimize environmental impact while maintaining reaction yields. Additionally, catalytic methods may be employed to enhance reaction rates and reduce byproduct formation. Collaborative efforts between academic researchers and industrial chemists are essential for translating laboratory findings into viable manufacturing processes.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. Regulatory agencies require comprehensive data on chemical purity, stability profiles, and toxicological assessments before approving new drug candidates for human use. The synthesis and characterization of 4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic acid hydrazide must adhere to Good Manufacturing Practices (GMP) standards to facilitate regulatory submissions.

In conclusion,4-(1,1-Dioxo-1H-1lambda*6*-naphtho[1,8-cd]isothiazol-2-ylmethyl)-benzoic acid hydrazide (CAS No. 379254-45-2) represents a structurally complex yet promising compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive scaffold for developing next-generation therapeutics. Continued investigation into its synthetic pathways, pharmacological effects, and industrial applicability will further solidify its role as a valuable asset in medicinal chemistry endeavors.